hemulcholic acid
hemulcholic acid
Brand Name:
Vulcanchem
CAS No.:
14959-83-2
VCID:
VC0227539
InChI:
InChI=1S/C24H40O5/c1-13(19(26)12-21(28)29)16-4-5-17-22-18(7-9-24(16,17)3)23(2)8-6-15(25)10-14(23)11-20(22)27/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,15+,16+,17-,18-,19?,20+,22-,23-,24+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)C(CC(=O)O)O
Molecular Formula:
C27H36O3
Molecular Weight:
408.6 g/mol
hemulcholic acid
CAS No.: 14959-83-2
Main Products
VCID: VC0227539
Molecular Formula: C27H36O3
Molecular Weight: 408.6 g/mol
| CAS No. | 14959-83-2 |
|---|---|
| Product Name | hemulcholic acid |
| Molecular Formula | C27H36O3 |
| Molecular Weight | 408.6 g/mol |
| IUPAC Name | (4S)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-3-hydroxypentanoic acid |
| Standard InChI | InChI=1S/C24H40O5/c1-13(19(26)12-21(28)29)16-4-5-17-22-18(7-9-24(16,17)3)23(2)8-6-15(25)10-14(23)11-20(22)27/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,15+,16+,17-,18-,19?,20+,22-,23-,24+/m0/s1 |
| Standard InChIKey | IPSHXEXQGICLQN-KRRBZGEWSA-N |
| Isomeric SMILES | C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C)C(CC(=O)O)O |
| SMILES | CC(C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)C(CC(=O)O)O |
| Canonical SMILES | CC(C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)C(CC(=O)O)O |
| Synonyms | 3 alpha, 7 alpha, 22-trihydroxy-5 beta-cholan-24-oic acid haemulcholic acid hemulcholic acid |
| PubChem Compound | 193495 |
| Last Modified | Nov 11 2021 |
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